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Introduction
Undecylenic acid, systematically known as undec-10-enoic acid, is a monounsaturated fatty

acid with significant commercial and therapeutic value. Its discovery and derivation from natural

sources represent a key development in the utilization of renewable chemical feedstocks. This

technical guide provides an in-depth overview of the historical discovery of undecylenic acid,

its primary natural reservoirs, and detailed experimental protocols for its production and

quantification.

Discovery of Undecylenic Acid
The discovery of undecylenic acid is rooted in the late 19th-century exploration of natural

product chemistry. In 1877, undecylenic acid was first isolated through the pyrolysis of

ricinoleic acid, the primary component of castor oil.[1][2] While historical records from that

period often lack the specific attribution of a single discoverer, this breakthrough was a pivotal

moment in understanding the thermal decomposition of fatty acids and paved the way for the

industrial utilization of castor oil beyond its traditional uses.

The antifungal properties of undecylenic acid were later recognized in the early 20th century,

and it has since been developed for various therapeutic and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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